Cas no 2029674-75-5 (Carbamic acid, N-[2-(3-bromo-2-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester)
Carbamic acid, N-[2-(3-bromo-2-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-[2-(3-bromo-2-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C11H14BrNO3S/c1-11(2,3)16-10(15)13-6-8(14)9-7(12)4-5-17-9/h4-5H,6H2,1-3H3,(H,13,15)
- InChI Key: PRWXREUWFFXGMW-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NCC(C1SC=CC=1Br)=O
Carbamic acid, N-[2-(3-bromo-2-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-797423-0.05g |
tert-butyl N-[2-(3-bromothiophen-2-yl)-2-oxoethyl]carbamate |
2029674-75-5 | 95.0% | 0.05g |
$647.0 | 2025-02-21 | |
| Enamine | EN300-797423-0.1g |
tert-butyl N-[2-(3-bromothiophen-2-yl)-2-oxoethyl]carbamate |
2029674-75-5 | 95.0% | 0.1g |
$678.0 | 2025-02-21 | |
| Enamine | EN300-797423-0.25g |
tert-butyl N-[2-(3-bromothiophen-2-yl)-2-oxoethyl]carbamate |
2029674-75-5 | 95.0% | 0.25g |
$708.0 | 2025-02-21 | |
| Enamine | EN300-797423-0.5g |
tert-butyl N-[2-(3-bromothiophen-2-yl)-2-oxoethyl]carbamate |
2029674-75-5 | 95.0% | 0.5g |
$739.0 | 2025-02-21 | |
| Enamine | EN300-797423-1.0g |
tert-butyl N-[2-(3-bromothiophen-2-yl)-2-oxoethyl]carbamate |
2029674-75-5 | 95.0% | 1.0g |
$770.0 | 2025-02-21 | |
| Enamine | EN300-797423-2.5g |
tert-butyl N-[2-(3-bromothiophen-2-yl)-2-oxoethyl]carbamate |
2029674-75-5 | 95.0% | 2.5g |
$1509.0 | 2025-02-21 | |
| Enamine | EN300-797423-5.0g |
tert-butyl N-[2-(3-bromothiophen-2-yl)-2-oxoethyl]carbamate |
2029674-75-5 | 95.0% | 5.0g |
$2235.0 | 2025-02-21 | |
| Enamine | EN300-797423-10.0g |
tert-butyl N-[2-(3-bromothiophen-2-yl)-2-oxoethyl]carbamate |
2029674-75-5 | 95.0% | 10.0g |
$3315.0 | 2025-02-21 |
Carbamic acid, N-[2-(3-bromo-2-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on Carbamic acid, N-[2-(3-bromo-2-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester
Carbamic acid, N-[2-(3-bromo-2-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 2029674-75-5)
Carbamic acid, N-[2-(3-bromo-2-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 2029674-75-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a carbamate functional group, a brominated thiophene ring, and a tert-butyl ester moiety. These structural elements contribute to its potential as a valuable intermediate in the synthesis of bioactive molecules and drug candidates.
The carbamate functional group in this compound is known for its ability to form stable amide bonds, which are crucial in the design of peptidomimetics and other bioactive compounds. The presence of the brominated thiophene ring adds further complexity and versatility to the molecule, as bromine atoms can serve as handles for various chemical transformations, such as cross-coupling reactions. The tert-butyl ester moiety provides additional stability and solubility properties, making the compound suitable for a wide range of synthetic applications.
Recent studies have highlighted the potential of Carbamic acid, N-[2-(3-bromo-2-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester in the development of novel therapeutic agents. For instance, researchers at the University of California have explored its use as an intermediate in the synthesis of inhibitors targeting specific enzymes involved in cancer progression. The brominated thiophene moiety has been shown to enhance the binding affinity and selectivity of these inhibitors, potentially leading to more effective and safer drug candidates.
In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University investigated the role of this compound in the development of antiviral agents. The unique combination of functional groups in Carbamic acid, N-[2-(3-bromo-2-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester allows it to interact with viral proteins in a highly specific manner, inhibiting their function and preventing viral replication. This research has opened new avenues for the design of antiviral drugs that could be effective against a wide range of viral infections.
The synthetic versatility of Carbamic acid, N-[2-(3-bromo-2-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester has also been demonstrated through its use in combinatorial chemistry approaches. By leveraging its modular structure, chemists can rapidly generate libraries of compounds with diverse chemical properties and biological activities. This approach has been particularly useful in high-throughput screening campaigns aimed at identifying lead compounds for drug discovery.
Furthermore, the compound's stability under various reaction conditions makes it an attractive choice for industrial-scale synthesis. Its tert-butyl ester group can be selectively cleaved under mild conditions, allowing for precise control over the final product's properties. This feature is particularly important in pharmaceutical manufacturing, where maintaining product purity and consistency is crucial.
In conclusion, Carbamic acid, N-[2-(3-bromo-2-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 2029674-75-5) represents a promising intermediate with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it a valuable tool for developing novel therapeutic agents targeting a wide range of diseases. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the discovery and development of new drugs.
2029674-75-5 (Carbamic acid, N-[2-(3-bromo-2-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)